Cas no 83728-40-9 (2-(cyclopropylmethoxy)benzonitrile)
2-(Cyclopropylmethoxy)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a cyclopropylmethoxy group at the ortho position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, while the nitrile group offers functionalization potential for further derivatization. Its stability under various reaction conditions and compatibility with diverse synthetic pathways make it a preferred choice for constructing complex molecular architectures. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity and consistent quality ensure reliable performance in research and industrial applications.
83728-40-9 structure
Product Name:2-(cyclopropylmethoxy)benzonitrile
CAS No:83728-40-9
MF:C11H11NO
MW:173.211142778397
MDL:MFCD01314164
CID:709214
PubChem ID:2794893
Update Time:2025-10-29
2-(cyclopropylmethoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(cyclopropylmethoxy)-
- 2-(CYCLOPROPYLMETHOXY)BENZONITRILE
- 2-(cyclopropylmethoxy)benzonitrile, AldrichCPR
- CS-0269482
- A840638
- 83728-40-9
- F87537
- SCHEMBL1667103
- AKOS000261793
- A1-19410
- DTXSID60383482
- FT-0641918
- L-CYSTEINEHYDANTOIN
- EN300-82768
- STL584254
- 2-(cyclopropylmethoxy)benzonitrile
-
- MDL： MFCD01314164
- Inchi： 1S/C11H11NO/c12-7-10-3-1-2-4-11(10)13-8-9-5-6-9/h1-4,9H,5-6,8H2
- InChI Key： CHNJGSSTVQFKLP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C#N)CC1CC1
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 312.1°C at 760 mmHg
- Flash Point: 131.6°C
- Refractive Index: 1.557
- PSA: 33.02000
- LogP: 2.34708
2-(cyclopropylmethoxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-50mg |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 50mg |
￥864.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-100mg |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 100mg |
￥1344.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-250mg |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 250mg |
￥2400.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-500mg |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 500mg |
￥3185.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-1g |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 1g |
￥4950.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-2.5g |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 2.5g |
￥9900.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340152-5g |
2-(Cyclopropylmethoxy)benzonitrile |
83728-40-9 | 97% | 5g |
￥14850.00 | 2024-07-28 | |
| Enamine | EN300-82768-0.05g |
2-(cyclopropylmethoxy)benzonitrile |
83728-40-9 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-82768-0.1g |
2-(cyclopropylmethoxy)benzonitrile |
83728-40-9 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-82768-0.25g |
2-(cyclopropylmethoxy)benzonitrile |
83728-40-9 | 95.0% | 0.25g |
$188.0 | 2025-03-21 |
2-(cyclopropylmethoxy)benzonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:83728-40-9)2-(cyclopropylmethoxy)benzonitrile
Order Number:A840638
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:50
Price ($):220.0/454.0/1360.0
Email:sales@amadischem.com
2-(cyclopropylmethoxy)benzonitrile Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83728-40-9)2-(cyclopropylmethoxy)benzonitrile
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):220.0/454.0/1360.0